Methyl (2S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylate
Overview
Description
Methyl (2S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylate, also known as MCP-2, is a chemical compound that has been studied for its potential applications in scientific research. MCP-2 is a member of the pyrrolidine family of compounds, and is characterized by a five-membered ring structure with two nitrogen atoms and two carbon atoms. MCP-2 is a chiral compound, meaning it has two non-superimposable mirror image forms, and is classified as a 2S-enantiomer. The enantiomeric form of MCP-2 is important for its potential applications in medicinal chemistry.
Scientific Research Applications
Enantiopure Coordination Partner for Cations
Methyl (2S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylate and its derivatives serve as enantiopure coordination partners for cations, with the ability to determine absolute structure despite minor resonant scattering. This determination is facilitated by a combination of diffraction, CD spectroscopy, and theoretical calculations (Ai Wang & U. Englert, 2019).
Antimicrobial Activity
A series of polysubstituted methyl pyrrolidine-2-carboxylate derivatives exhibit significant antimicrobial activity. These derivatives were synthesized through cyclization reactions, showing especially interesting antibacterial activity against certain bacterial strains, including A. baumannii and M. tuberculosis H37Rv (Yahya Nural et al., 2018).
Supramolecular Synthon for Crystal Engineering
Pyrrolidine-2-carboxylate derivatives have been identified as robust supramolecular synthons useful in the self-assembly for crystal engineering. This utility stems from the ability to form hexagonal and grid supramolecular structures through self-assembly processes, demonstrating the potential for creating novel materials (Zhenming Yin & Zucheng Li, 2006).
Synthesis of Functional Heterocycles
The compound facilitates the synthesis of 2,3-disubstituted pyrrolidines and piperidines through a mild procedure based on oxidative decarboxylation-beta-iodination of alpha-amino acid carbamates or amides. This method enables the introduction of various substituents, paving the way for the creation of molecules with potential applications in natural product synthesis and drug development (A. Boto et al., 2001).
Influenza Neuraminidase Inhibitors
Methyl pyrrolidine-2-carboxylate derivatives have been utilized in the design and synthesis of potent inhibitors for influenza neuraminidase, showcasing the compound's role in the development of antiviral agents. The synthesis approach was optimized to enhance interaction with the enzyme's active site, demonstrating the compound's relevance in medicinal chemistry (G. T. Wang et al., 2001).
properties
IUPAC Name |
methyl (2S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12ClNO3/c1-13-8(12)6-3-2-4-10(6)7(11)5-9/h6H,2-5H2,1H3/t6-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYUKRFPRBNDTQF-LURJTMIESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCCN1C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1CCCN1C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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